Cas no 131119-04-5 (b-D-Glucopyranosiduronic acid,4-(methylnitrosoamino)-1-(3-pyridinyl)butyl)

• Product name: b-D-Glucopyranosiduronic acid,4-(methylnitrosoamino)-1-(3-pyridinyl)butyl
• CAS No: 131119-04-5
• MF: C₁₆H₂₃N₃O₈
• MW: 385.369124650955
• CID: 215200
• PubChem ID: 183009

b-D-Glucopyranosiduronic acid,4-(methylnitrosoamino)-1-(3-pyridinyl)butyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-(methylnitrosoamino)-1-(3-pyridinyl)butyl
• 4-(METHYLNITROSAMINO)-1-(3-PYRIDYL)-1-BUTANYL ALPHA-D-GLUCURONIDE
• 4-(METHYLNITROSAMINO)-1-(3-PYRIDYL)-1-BUTANOL O-ß-D-GLUCURONIDE
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol O-β-D-Glucuronide
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol O-β-D-Glucuronide (Mixture of Diastereomers)
• 4-(MethylnitrosaMino)-1-(3-pyridyl)-1-butanol O-β-D-Glucuronide SodiuM Salt (Mixture of DiastereoMers)
• A-O-glucuronide
• NNAL-
• NNAL-O-glucuronide
• 4-(MethylnitrosoaMino)-1-(3-pyridinyl)butyl
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol glucuronide
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol O-β-D-glucuronide (mixture of diastereoisomers)
• 4-(MethylnitrosaMino)-1-(3-pyridyl)-1-butanol-d5 O-β-D-Glucuronide (Major) (Mixture of DiastereoMers)
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol-N-b-D-glucuronide
• 4-(Methyl-D3-nitrosamino)-1-(3-pyridyl)-1-butanol-N-b-D-glucuronide
• 4-((methylnitrosoamino)-1-(3-pyridyl)but-1-yl)beta-omega-glucosiduronic acid
• W-202437
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol-N-beta-D-glucuronide
• A-D-Glucuronide
• Q27156110
• beta-D-Glucopyranosiduronic acid, 4-(methylnitrosoamino)-1-(3-pyridinyl)butyl
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol N-
• DTXSID30927079
• CHEBI:82591
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[4-[methyl(nitroso)amino]-1-pyridin-3-ylbutoxy]oxane-2-carboxylic acid
• 131119-04-5
• C19605
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(4-(methyl(nitroso)amino)-1-(pyridin-3-yl)butoxy)tetrahydro-2H-pyran-2-carboxylic acid

• Inchi： InChI=1S/C16H23N3O8/c1-19(18-25)7-3-5-10(9-4-2-6-17-8-9)26-16-13(22)11(20)12(21)14(27-16)15(23)24/h2,4,6,8,10-14,16,20-22H,3,5,7H2,1H3,(H,23,24)/t10?,11-,12-,13+,14-,16+/m0/s1
• InChI Key： KNPUXTWHFSLCDT-BBYIEOQPSA-N
• SMILES： O=NN(CCCC(O[C@@H]1O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]1O)C1C=CC=NC=1)C

Computed Properties

• Exact Mass: 385.14900
• Monoisotopic Mass: 385.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.54
• Melting Point: >180°C (dec.)
• Boiling Point: 724.2°Cat760mmHg
• Flash Point: 391.8°C
• Refractive Index: 1.632
• PSA: 162.01000
• LogP: -0.57510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides